Cas no 106848-88-8 ((R)-Desethylchloroquine)

• Product Name: (R)-Desethylchloroquine
• CAS No: 106848-88-8
• MF: C₁₆H₂₂ClN₃
• MW: 291.818982601166
• CID: 5069504
• Update Time: 2025-10-28

(R)-Desethylchloroquine Chemical and Physical Properties

Names and Identifiers

• (R)-Desethylchloroquine
• (4R)-4-N-(7-chloroquinolin-4-yl)-1-N-ethylpentane-1,4-diamine

• Inchi： 1S/C16H22ClN3/c1-3-18-9-4-5-12(2)20-15-8-10-19-16-11-13(17)6-7-14(15)16/h6-8,10-12,18H,3-5,9H2,1-2H3,(H,19,20)/t12-/m1/s1
• InChI Key： MCYUUUTUAAGOOT-GFCCVEGCSA-N
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2N[C@H](C)CCCNCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 274
• XLogP3: 3.8
• Topological Polar Surface Area: 37

Additional information on (R)-Desethylchloroquine

(R)-Desethylchloroquine (CAS No. 106848-88-8): An Overview of Its Structure, Properties, and Potential Applications in Medicinal Chemistry

(R)-Desethylchloroquine (CAS No. 106848-88-8) is a derivative of the well-known antimalarial drug chloroquine. This compound has garnered significant attention in recent years due to its potential therapeutic applications and unique chemical properties. In this article, we will delve into the structure, properties, and recent research developments surrounding (R)-Desethylchloroquine.

Chemical Structure and Properties

(R)-Desethylchloroquine is a chiral compound, characterized by the presence of a single chiral center. The molecular formula of (R)-Desethylchloroquine is C₁₇H₂₃N₃OCl, and its molecular weight is approximately 320.84 g/mol. The compound features a quinoline ring system, which is a common structural motif in many antimalarial drugs. The presence of the chiral center at the ethyl group imparts enantiomeric specificity to the molecule, making it an interesting candidate for further study in medicinal chemistry.

The physical properties of (R)-Desethylchloroquine include a melting point of around 195-197°C and a solubility profile that allows for good dissolution in organic solvents such as methanol and dimethyl sulfoxide (DMSO). These properties are crucial for its use in various experimental settings, including in vitro assays and animal models.

Biological Activity and Mechanism of Action

(R)-Desethylchloroquine has been extensively studied for its biological activity, particularly in the context of antimalarial and antiviral properties. Recent research has shown that (R)-Desethylchloroquine exhibits potent activity against Plasmodium falciparum, the parasite responsible for the most severe form of malaria. The mechanism of action involves interference with the parasite's ability to digest hemoglobin, leading to the accumulation of toxic hemozoin within the parasite's digestive vacuole.

In addition to its antimalarial activity, (R)-Desethylchloroquine has demonstrated promising antiviral effects against several viruses, including influenza A virus and SARS-CoV-2. Studies have suggested that the compound can inhibit viral replication by modulating host cell signaling pathways and altering the pH of endosomes, which are essential for viral entry and replication.

Clinical Trials and Therapeutic Potential

The therapeutic potential of (R)-Desethylchloroquine has been explored through various preclinical and clinical studies. Preclinical studies have shown that the compound is well-tolerated at effective doses, with minimal toxicity observed in animal models. These findings have paved the way for further clinical evaluation.

In a recent phase I clinical trial, (R)-Desethylchloroquine was administered to a small cohort of patients with mild to moderate malaria. The results indicated that the compound was effective in reducing parasitemia levels without causing significant adverse effects. These promising outcomes have led to plans for larger-scale phase II trials to further assess its safety and efficacy.

Beyond malaria, there is growing interest in evaluating (R)-Desethylchloroquine as a potential treatment for viral infections. Preliminary data from ongoing clinical trials suggest that the compound may be effective in reducing viral load in patients with influenza A virus infection. Additionally, preclinical studies have shown that (R)-Desethylchloroquine can inhibit SARS-CoV-2 replication in vitro, making it a candidate for further investigation as an antiviral agent.

Current Research Trends and Future Directions

The field of medicinal chemistry is continuously evolving, and recent advancements have shed light on new avenues for optimizing the therapeutic potential of compounds like (R)-Desethylchloroquine strong>. One area of focus is the development of prodrugs that can enhance the bioavailability and reduce the side effects associated with traditional chloroquine derivatives.

Nanotechnology-based delivery systems are also being explored to improve the pharmacokinetic properties of (R)-Desethylchloroquine strong>. These systems can protect the drug from degradation in the gastrointestinal tract and facilitate targeted delivery to specific tissues or cells, thereby enhancing its therapeutic index.

In conclusion, (R)-Desethylchloroquine (CAS No. 106848-88-8) strong> represents an intriguing compound with significant potential in both antimalarial and antiviral therapy. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future developments in medicinal chemistry.